Neritaloside

Chinese Name

Neritaloside

English Name

Neritaloside

标识符

CAS No.

465-13-4

Molecular Formula

C32H48O10

Molecular Weight

592.7260

Compound details reference Kuujia Chemical Encyclopedia: 465-13-4

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

19%

15/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled15

druglikeness.missing63

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

592.7600

druglikeness.valid

TPSA

180.8900

druglikeness.valid

pKa_acidic

pKa_basic

LogP

1.3000

druglikeness.valid

LogD

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

druglikeness.valid

corneal_permeability

HIA

Low

druglikeness.valid

bioavailability

PPB

tissue_distribution

blood_brain_barrier

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

CYP1A2_inhibitor

CYP2C9_substrate

CYP2C9_inhibitor

CYP2C19_substrate

CYP2C19_inhibitor

CYP2D6_substrate

CYP2D6_inhibitor

CYP3A4_substrate

CYP3A4_inhibitor

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

micronucleus_test

chromosomal_aberration

DNA_damage

carcinogenicity

LD50_oral

LD50_iv

hepatotoxicity

cardiotoxicity

Yes

druglikeness.valid

nephrotoxicity

neurotoxicity

hERG_inhibition

Yes

druglikeness.valid

Pgp_substrate

Yes

druglikeness.valid

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

乳腺癌

Breast cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

非小细胞肺癌

Non-small cell lung cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

心房颤动

Atrial Fibrillation

Corresponding Targets:

PIK3CG (PIK3CG)KCNA5 (KCNA5)CHRM2 (CHRM2)

充血性心力衰竭

Congestive Heart Failure

Corresponding Targets:

CACNA1C (CACNA1C)ATP1A1 (ATP1A1)SLC8A1 (SLC8A1)

洋地黄中毒

Digitalis Intoxication

Corresponding Targets:

KCNH2 (KCNH2)CACNA1C (CACNA1C)ATP1A1 (ATP1A1)

Plant Sources

No plant sources

Neritaloside

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Neritaloside

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.57%4/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution17%1/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A40%0/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration0%0/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity29%2/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.13%1/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski0%0/16 druglikeness.fields

Risk Assessment

相关化合物